Cas no 478149-17-6 ([1]Benzothieno[3,2-c]pyridine-3-carboxylic acid)

• Product Name: [1]Benzothieno[3,2-c]pyridine-3-carboxylic acid
• CAS No: 478149-17-6
• MF: C₁₂H₇NO₂S
• MW: 229.254481554031
• CID: 3996293
• PubChem ID: 22047552
• Update Time: 2025-04-22

[1]Benzothieno[3,2-c]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• [1]Benzothieno[3,2-c]pyridine-3-carboxylic acid
• SCHEMBL844422
• DB-406222
• 478149-17-6

• Inchi： 1S/C12H7NO2S/c14-12(15)9-5-11-8(6-13-9)7-3-1-2-4-10(7)16-11/h1-6H,(H,14,15)
• InChI Key： AVZOGKFKFRRPKN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C=NC(C(=O)O)=CC1=2

Computed Properties

• Exact Mass: 229.01974964Da
• Monoisotopic Mass: 229.01974964Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.4Ų